4-(6-Oxo-1,6-dihydro-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-(6-oxo-1H-pyrimidin-4-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C13H20N4O3/c1-13(2,3)20-12(19)17-6-4-16(5-7-17)10-8-11(18)15-9-14-10/h8-9H,4-7H2,1-3H3,(H,14,15,18)
• InChI Key: HNVUPHNOAUSSIU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CC(=O)NC=N2
• Molecular Formula: C13H20N4O3
• Molecular Weight: 280.32 g/mol
• CAS No.: 1159568-09-8

Description

4-(6-Oxo-1,6-dihydro-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester is a chemical compound that belongs to the class of piperazine derivatives Piperazines are known for their diverse biological activities and are often used in pharmaceuticals, agrochemicals, and other industrial applications

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(6-Oxo-1,6-dihydro-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester typically involves the following steps:

• Formation of Piperazine Derivative: : Piperazine is reacted with an appropriate carboxylic acid derivative to form the piperazine-1-carboxylic acid ester.

• Introduction of Pyrimidinone Ring: : The pyrimidinone ring is introduced through a cyclization reaction, often involving the use of a suitable cyclizing agent.

• Protection of Carboxylic Acid: : The carboxylic acid group is protected using tert-butyl esterification to yield the final product.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve large-scale reactions with optimized conditions to ensure high yield and purity. Continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including:

• Oxidation: : Oxidation reactions can be performed to introduce functional groups or modify existing ones.

• Reduction: : Reduction reactions can be used to reduce specific functional groups within the molecule.

• Substitution: : Substitution reactions can be employed to replace certain atoms or groups with others.

Common Reagents and Conditions:

• Oxidation: : Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• Reduction: : Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: : Various nucleophiles and electrophiles can be used depending on the desired substitution.

Major Products Formed: The major products formed from these reactions can include oxidized or reduced derivatives of the original compound, as well as substituted analogs with different functional groups.

Scientific Research Applications

Chemistry: In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its piperazine and pyrimidinone moieties make it a versatile intermediate in organic synthesis.

Biology: In biological research, this compound can be used to study the biological activity of piperazine derivatives. It may serve as a lead compound for the development of new drugs or as a tool for probing biological pathways.

Medicine: In medicine, this compound has potential applications in drug discovery and development. Its structural features may make it useful in the design of new therapeutic agents targeting various diseases.

Industry: In industry, this compound can be used in the production of agrochemicals, dyes, and other chemical products. Its reactivity and stability make it a valuable component in various industrial processes.

Mechanism of Action

The mechanism by which 4-(6-Oxo-1,6-dihydro-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester exerts its effects depends on its specific application. For example, in drug discovery, it may interact with molecular targets such as enzymes or receptors, leading to biological effects. The exact molecular pathways involved would need to be determined through experimental studies.

Comparison with Similar Compounds

Similar Compounds:

• Piperazine-1-carboxylic acid tert-butyl ester: : Similar in structure but lacks the pyrimidinone ring.

• Pyrimidinone derivatives: : Similar in the pyrimidinone moiety but differ in the presence of the piperazine ring.

• Other piperazine derivatives: : Various piperazine derivatives with different substituents and functional groups.

Uniqueness: The uniqueness of 4-(6-Oxo-1,6-dihydro-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester lies in its combination of the piperazine and pyrimidinone rings, which provides it with distinct chemical and biological properties compared to other similar compounds.

Biological Activity

4-(6-Oxo-1,6-dihydro-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester (CAS Number: 1159568-09-8) is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in the context of cancer treatment and other therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C13H17N3O3
• Molecular Weight : 280.32 g/mol
• Structure : The compound features a piperazine ring substituted with a pyrimidine moiety and a tert-butyl ester group, which is significant for its biological activity.

Anti-Cancer Properties

Research indicates that this compound exhibits notable anti-cancer activity. It has been evaluated in various studies for its efficacy against different cancer cell lines.

• Mechanism of Action : The compound is thought to inhibit specific pathways involved in tumor growth and metastasis. It has shown potential as a competitive ATP inhibitor and an allosteric inhibitor of certain receptor mutations involved in cancer progression .
• In Vitro Studies : In vitro assays demonstrated that the compound significantly reduces cell proliferation in various cancer cell lines, including triple-negative breast cancer (TNBC) cells. For instance, it displayed an IC50 value of 0.126 μM against MDA-MB-231 cells, indicating strong potency .
• In Vivo Studies : Animal model studies have shown that treatment with this compound can inhibit lung metastasis in TNBC more effectively than established drugs such as TAE226. This suggests a promising therapeutic window for clinical applications .

Other Pharmacological Activities

Apart from anti-cancer effects, the compound has shown potential in other therapeutic areas:

• Anti-inflammatory Effects : Some derivatives of the compound have been studied for their anti-inflammatory properties, indicating a broader pharmacological profile beyond oncology .
• Selectivity and Toxicity : The compound exhibits a favorable selectivity index, showing significantly lower toxicity against normal cells compared to cancerous cells, which is crucial for reducing side effects during treatment .

Case Studies

Study Reference	Cancer Type	IC50 Value	Observations
	TNBC	0.126 μM	Strong inhibition of cell proliferation; reduced lung metastasis in mice models.
	Various Cancers	Not specified	Tested against multiple cancer types including NSCLC and SCLC; shown to be well-tolerated with valuable pharmacological properties.
	Trypanosomiasis	Not specified	Demonstrated moderate anti-trypanosomal activity; potential for development as an anti-infective agent.

Synthesis routes and methods

Procedure details

To a suspension of 6-chloro-3H-pyrimidin-4-one (˜0.23 mol) in sec-butanol (525 mL) was added ethyldiisopropylamine (49.7 mL, 0.3 mol) and BOC-piperazine (available from Aldrich; 55.9 g, 0.3 mol). The reaction was stirred at 80° C. for 8 hours, and then allowed to cool to room temperature. The crude reaction mixture was filtered, and washed with sec-butanol to give 4-(6-oxo-1,6-dihydro-pyrimidin-4-yl) -piperazine-1-carboxylic acid tert-butyl ester (47.8 g, 74%) LCMS Purity=100% (Rt=1.42). 1H NMR (400 MHz, CDCl3) δ 7.80 (s, 1H), 5.34 (s, 1H), 3.56-3.46 (m, 4H), 3.46-3.38 (m, 4H), 1.38 (s, 9H).